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Compound of Interest

Compound Name: G150

Cat. No.: B2625845 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential information on the proper disposal procedures for

G150, a substance primarily identified in a laboratory context as a selective inhibitor of human

cyclic GMP-AMP synthase (cGAS).

Identifying G150

While "G150" can refer to various commercial products, within a research and drug

development setting, it is most commonly identified as a cGAS inhibitor with the CAS number

2369751-30-2.[1][2][3][4] This compound is utilized in scientific investigations, particularly in

studies related to inflammatory responses.[2][4] It is crucial to distinguish this research

chemical from other substances that may share the "G150" designation, such as industrial

lubricants, paints, or the Australian waste code for halogenated organic solvents.[5][6][7][8][9]

Safety and Hazard Information

According to the Safety Data Sheet (SDS) for G150 as a cGAS inhibitor, the substance is not

classified as hazardous under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] However, as with any laboratory chemical, it is essential to handle

G150 with care and adhere to standard laboratory safety protocols.
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For G150 (cGAS Inhibitor, CAS 2369751-30-2), the following data is available:

Property Value Source

CAS Number 2369751-30-2 [1][2]

GHS Classification Not classified as hazardous [1]

Physical State Solid
Based on typical small

molecule inhibitors

Solubility
Soluble in DMSO and other

organic solvents

General knowledge for this

type of compound

Experimental Protocols: Disposal Procedures

The disposal of G150 should be conducted in accordance with all applicable federal, state, and

local regulations. Although not classified as hazardous, it is recommended to treat all research

chemicals with caution. The following step-by-step procedure outlines the recommended

disposal plan for G150 in a laboratory setting.

Step 1: Personal Protective Equipment (PPE) Before handling G150 for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Laboratory coat

Chemical-resistant gloves

Step 2: Waste Segregation

Solid Waste: Collect any solid G150 waste, including empty vials or containers with residual

powder, in a designated and clearly labeled hazardous waste container for solid chemical

waste. Do not mix with non-hazardous laboratory trash.

Liquid Waste: If G150 has been dissolved in a solvent, the entire solution should be disposed

of as chemical waste. The waste container should be appropriate for the solvent used and

clearly labeled with the contents, including "G150" and the name of the solvent.
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Contaminated Materials: Any materials that have come into contact with G150, such as

pipette tips, weighing paper, or contaminated gloves, should be placed in a designated solid

chemical waste container.

Step 3: Waste Container Management

Ensure all waste containers are properly sealed to prevent leaks or spills.

Label all containers clearly with the words "Hazardous Waste," the full chemical name

("G150, cGAS Inhibitor"), the CAS number (2369751-30-2), and the approximate quantity.

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Step 4: Final Disposal

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Do not dispose of G150 down the drain or in regular trash.

Logical Workflow for G150 Disposal

The following diagram illustrates the decision-making process for the proper disposal of G150.
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Caption: G150 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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